Cas no 1638764-32-5 (4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 1638764-32-5
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 4702743
• Update Time: 2025-05-25

4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2,3-dihydro-1H-pyrazol-3-one
• 4-aminomethyl-3-hydroxy-pyrazole
• 4-(aminomethyl)-1H-pyrazol-5-ol
• SB13039
• 4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one

• Inchi： 1S/C4H7N3O/c5-1-3-2-6-7-4(3)8/h2H,1,5H2,(H2,6,7,8)
• InChI Key： DJWSCDFLTBMYKM-UHFFFAOYSA-N
• SMILES： O=C1C(=CNN1)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 67.2

Additional information on 4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one

Introduction to 4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one (CAS No. 1638764-32-5)

The compound 4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one, identified by the CAS registry number CAS No. 1638764-32-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazolones, which are known for their versatile applications in drug design and chemical synthesis. The structure of this compound features a pyrazolone ring system with an aminomethyl substituent at the fourth position, contributing to its unique chemical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one. Researchers have explored various routes, including condensation reactions and catalytic processes, to optimize its production. These methods not only enhance yield but also ensure the scalability of the synthesis for industrial applications.

The structural uniqueness of this compound makes it a valuable building block in medicinal chemistry. Its ability to form hydrogen bonds and participate in various chemical transformations has been leveraged in the development of bioactive molecules. For instance, studies have shown that derivatives of 4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles, which are critical for its application in drug delivery systems. Recent research has focused on modifying its structure to improve bioavailability and reduce potential side effects. These modifications include the introduction of lipophilic groups and the development of prodrugs to enhance stability in biological environments.

The application of computational chemistry tools has significantly advanced our understanding of 4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one. Molecular docking studies have revealed its binding affinity towards various biological targets, such as enzymes and receptors, providing insights into its mechanism of action. This computational approach has also facilitated the design of more potent analogs with improved therapeutic indices.

Moreover, green chemistry principles have been integrated into the synthesis and application of this compound. By utilizing renewable feedstocks and minimizing waste generation, researchers have developed environmentally friendly processes for its production. These efforts align with global sustainability goals while maintaining high standards of chemical performance.

In conclusion, 4-(Aminomethyl)-2,3-dihydro-1H-pyrazol-3-one (CAS No. 1638764-32-5) stands as a testament to the progress in modern organic chemistry and pharmacology. Its structural versatility, coupled with cutting-edge research findings, positions it as a key player in the development of innovative chemical entities with therapeutic potential.